Cas no 1353954-26-3 (4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol)

• Product Name: 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol
• CAS No: 1353954-26-3
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 2091211
• Update Time: 2025-07-21

4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol
• 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol
• 4-(6-Methoxy-2-methylsulfanylpyrimidin-4-ylamino)cyclohexanol
• (1R,4R)-4-(6-Methoxy-2-methylsulfanylpyrimidin-4-ylamino)cyclohexanol

• Inchi： 1S/C12H19N3O2S/c1-17-11-7-10(14-12(15-11)18-2)13-8-3-5-9(16)6-4-8/h7-9,16H,3-6H2,1-2H3,(H,13,14,15)
• InChI Key： CPUQYHHQKFXYRN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)NC1CCC(CC1)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Topological Polar Surface Area: 92.6

Additional information on 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol

Professional Introduction to 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol (CAS No. 1353954-26-3)

4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353954-26-3, represents a fascinating intersection of organic chemistry and medicinal biology. Its unique structural features, particularly the presence of a cyclohexanol moiety linked to a pyrimidine ring system, make it a promising candidate for various therapeutic applications.

The molecular structure of this compound includes several key functional groups that contribute to its potential biological activity. The 6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino substituent introduces a pyrimidine core, which is a well-known scaffold in drug design due to its prevalence in nucleic acid bases and its ability to interact with biological targets. The methoxy and methylsulfanyl groups further modify the electronic properties of the pyrimidine ring, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The cyclohexanol component of 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol adds another layer of complexity, as cyclohexanols are known for their ability to enhance solubility and bioavailability in drug molecules. This characteristic makes the compound particularly attractive for oral administration and systemic delivery.

Current research in medicinal chemistry has focused on leveraging the versatility of heterocyclic compounds like pyrimidines to develop novel therapeutic agents. The 6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino group in this compound is reminiscent of several known bioactive molecules that have shown promise in preclinical studies. For instance, derivatives of pyrimidine have been investigated for their potential antiviral, anticancer, and anti-inflammatory properties. The structural modifications present in 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol may confer similar or even enhanced biological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. The presence of both hydrophilic and lipophilic regions in the structure suggests that it may exhibit favorable pharmacokinetic properties, including good absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In vitro studies have begun to explore the potential biological activity of 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol. Initial experiments have shown promising interactions with certain enzymes and receptors relevant to disease pathways. For example, the compound has demonstrated binding affinity to enzymes involved in cell signaling cascades that are dysregulated in cancer cells. Additionally, its ability to cross cell membranes may make it an effective tool for delivering therapeutic payloads to target tissues.

The development of new drugs is a lengthy and complex process that typically involves several phases of clinical trials to evaluate safety and efficacy. However, preliminary data from laboratory studies provide a strong foundation for further investigation. Researchers are optimistic about the potential of 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol as a lead compound for drug discovery programs aimed at treating various diseases.

The compound's unique structural features also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can be used to predict how the molecule interacts with biological targets at the atomic level. These insights can guide medicinal chemists in designing analogs with improved potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time-to-market for new therapeutics.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Compounds like 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol exemplify the innovative strategies being employed to address unmet medical needs. The combination of traditional organic synthesis with modern biotechnological tools holds great promise for unlocking new therapeutic possibilities.

In conclusion, 4-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexanol (CAS No. 1353954-26-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule in drug discovery efforts aimed at treating various diseases.